molecular formula C8H12N2O B8556163 (2-Aminomethyl-4-methyl-pyridin-3-yl)-methanol CAS No. 1064678-16-5

(2-Aminomethyl-4-methyl-pyridin-3-yl)-methanol

Cat. No. B8556163
CAS RN: 1064678-16-5
M. Wt: 152.19 g/mol
InChI Key: FAOXCSBTFNZZQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Aminomethyl-4-methyl-pyridin-3-yl)-methanol is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Aminomethyl-4-methyl-pyridin-3-yl)-methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Aminomethyl-4-methyl-pyridin-3-yl)-methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1064678-16-5

Product Name

(2-Aminomethyl-4-methyl-pyridin-3-yl)-methanol

Molecular Formula

C8H12N2O

Molecular Weight

152.19 g/mol

IUPAC Name

[2-(aminomethyl)-4-methylpyridin-3-yl]methanol

InChI

InChI=1S/C8H12N2O/c1-6-2-3-10-8(4-9)7(6)5-11/h2-3,11H,4-5,9H2,1H3

InChI Key

FAOXCSBTFNZZQH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC=C1)CN)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of AlCl3 (0.15 g, 1.1 mmol) in anhydrous THF (1.1 mL) was added dropwise to a stirred solution of 2-cyano-4-methyl-nicotinic acid methyl ester (0.10 g, 0.57 mmol) at −35° C. DIBAL (1.5 M in toluene, 3.0 mL, 4.5 mmol) was then added at −95° C. The reaction mixture was allowed to warm to 4° C. over 5 h and was then quenched by the addition of water (0.20 mL) at −20° C. ACN (17 mL) and concentrated aqueous NH3 (1.4 mL) was added to the mixture. After vigorous stirring for 30 min, the suspension was centrifuged and the precipitate suspended in a solution of ACN (5 mL) and concentrated aqueous NH3 (0.5 mL). After vigorous stirring for 30 min the suspension was centrifuged. The combined supernatants were concentrated in vacuo to give the title compound. MS (m/z): 153.0 [M+H+].
Name
Quantity
0.15 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
Quantity
1.1 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step Two

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